Cas no 1426437-45-7 (5-(Chlorosulfonyl)-2-methylbenzoyl chloride)
1426437-45-7 structure
Product Name:5-(Chlorosulfonyl)-2-methylbenzoyl chloride
CAS No:1426437-45-7
MF:C8H6Cl2O3S
MW:253.102439403534
MDL:MFCD28397465
CID:4598772
PubChem ID:90045252
Update Time:2024-11-06
5-(Chlorosulfonyl)-2-methylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(chlorosulfonyl)-2-methylbenzoyl chloride
- 5-chlorosulfonyl-2-methylbenzoyl chloride
- BHC43745
- GS3232
- 5-chlorosulfonyl-2-methyl-benzoyl chloride
- D97641
- EN300-207533
- MFCD28397465
- 5-(chlorosulfonyl)-2-methylbenzoylchloride
- BS-52523
- LIANSSSABWUTRH-UHFFFAOYSA-N
- SCHEMBL15575808
- 1426437-45-7
- 5-(Chlorosulfonyl)-2-methylbenzoyl chloride
-
- MDL： MFCD28397465
- Inchi： 1S/C8H6Cl2O3S/c1-5-2-3-6(14(10,12)13)4-7(5)8(9)11/h2-4H,1H3
- InChI Key： LIANSSSABWUTRH-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(C)=C(C(=O)Cl)C=1)(=O)=O
Computed Properties
- Exact Mass: 251.9414706g/mol
- Monoisotopic Mass: 251.9414706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59.6
5-(Chlorosulfonyl)-2-methylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IB427-200mg |
5-(Chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 200mg |
630.0CNY | 2021-07-09 | |
| TRC | C610233-25mg |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610233-50mg |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C610233-250mg |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 250mg |
$ 295.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1215465-1g |
5-(Chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 1g |
$340 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1054729-1g |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 1g |
$215 | 2024-06-06 | |
| Enamine | EN300-207533-0.05g |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 0.05g |
$65.0 | 2023-09-16 | |
| Enamine | EN300-207533-0.1g |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 0.1g |
$96.0 | 2023-09-16 | |
| Enamine | EN300-207533-0.25g |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 0.25g |
$136.0 | 2023-09-16 | |
| Enamine | EN300-207533-0.5g |
5-(chlorosulfonyl)-2-methylbenzoyl chloride |
1426437-45-7 | 95% | 0.5g |
$256.0 | 2023-09-16 |
5-(Chlorosulfonyl)-2-methylbenzoyl chloride Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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